Cas no 96100-12-8 (3-methyl-5-(trifluoromethyl)aniline)

• Product Name: 3-methyl-5-(trifluoromethyl)aniline
• CAS No: 96100-12-8
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD01631580
• CID: 61826
• PubChem ID: 2737713
• Update Time: 2023-11-20

3-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethyl)aniline
• 3-methyl-5-trifluoromethylaniline
• 3-Amino-5-methylbenzotrifluoride
• 3-methyl-5-amino benzotrifluoride
• Benzenamine,3-methyl-5-trifluoromethyl
• 3-methyl -5-(trifluoromethyl)aniline
• PubChem2794
• Benzenamine, 3-methyl-5-trifluoromethyl
• WYDJMBLMXGCHOL-UHFFFAOYSA-N
• 5-methyl-3-trifluoromethylani-line
• SBB070203
• CL8435
• 5-Methyl-3-(trifluoromethyl)aniline
• LS10401
• AM84088
• 3-methyl-5-(triflu
• 3-Methyl-5-(trifluoromethyl)benzenamine (ACI)
• 3-Amino-5-trifluoromethyltoluene
• 3-Trifluoromethyl-5-methylaniline
• 3-methyl-5-(trifluoromethyl)aniline

• MDL： MFCD01631580
• Inchi： 1S/C8H8F3N/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4H,12H2,1H3
• InChI Key： WYDJMBLMXGCHOL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(N)C=1)(F)F

Computed Properties

• Exact Mass: 175.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 203.3℃ at 760 mmHg
• PSA: 26.02000
• LogP: 3.17720

3-methyl-5-(trifluoromethyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 23/24/25
• Safety Instruction： S23; S26; S28; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes